4-(4H-1,2,4-triazol-4-yl)-N-[2-(trifluoromethyl)phenyl]benzamide

• IUPAC Name: 4-(1,2,4-triazol-4-yl)-N-[2-(trifluoromethyl)phenyl]benzamide
• InChI: InChI=1S/C16H11F3N4O/c17-16(18,19)13-3-1-2-4-14(13)22-15(24)11-5-7-12(8-6-11)23-9-20-21-10-23/h1-10H,(H,22,24)
• InChI Key: QSHYNKBKKWBEIN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(F)(F)F)NC(=O)C2=CC=C(C=C2)N3C=NN=C3
• Molecular Formula: C16H11F3N4O
• Molecular Weight: 332.28 g/mol

Description

“4-(4H-1,2,4-triazol-4-yl)-N-[2-(trifluoromethyl)phenyl]benzamide” is a chemical compound. It is a solid at 20°C. Its molecular formula is C9H7N3O2 and its molecular weight is 189.17.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For example, a series of 4-(1H-1,2,4-triazol-1-yl)benzoic acid hybrids was successfully synthesized and their structures were established by NMR and MS analysis.

Molecular Structure Analysis

The molecular structure of this compound includes a 1,2,4-triazole ring, which is a type of heterocyclic compound. The 1,2,4-triazole ring is attached to a benzamide group.

Physical and Chemical Properties Analysis

This compound is a solid at 20°C. It has a molecular weight of 189.17.

Safety and Hazards

The compound may cause skin and eye irritation. Therefore, it is recommended to wear protective gloves, eye protection, and face protection when handling this compound.